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Compound of Interest

Compound Name: 2,4-Dimethylsulfolane

Cat. No.: B094816

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,4-Dimethylsulfolane, a significant organosulfur compound. This document is
intended to be a valuable resource for researchers, scientists, and professionals in drug
development and other scientific fields who require detailed information on this compound for
their work.

Core Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of 2,4-
Dimethylsulfolane.
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Property Value Source(s)
Molecular Formula C6H1202S (1121131
Molecular Weight 148.22 g/mol [21131[4]
Density 1.136 g/mL at 25 °C (lit.) (11151161
Boiling Point 281 °C (lit.) [1112114][5][6]
Melting Point -3 °C (lit.) [1][2][4](5]16]
Refractive Index n20/D 1.473 (lit.) [11[41[5][6]
Flash Point 294 °F (145.56 °C) [2][4][6]

Limited miscibility with water.
Miscible with lower aromatic
hydrocarbons; partially
miscible with naphthenes,
olefins, and paraffins.[3] The
Solubility methyl groups increase the [3][5]
lipophilicity of the molecule,
potentially altering its solubility
in different phases and its
ability to dissolve less polar

reactants.[5]

Appearance Colorless to yellow liquid. 315171

Experimental Protocols

While specific experimental protocols for the determination of every physicochemical property
of 2,4-Dimethylsulfolane are not readily available in the public domain, standard
methodologies for organic compounds can be applied. Below are generalized protocols for key
properties.

Determination of Density

The density of liquid 2,4-Dimethylsulfolane can be accurately determined using a pycnometer.
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e Preparation: The pycnometer is thoroughly cleaned, dried, and its mass is accurately
weighed (m1).

» Calibration: The pycnometer is filled with a reference liquid of known density (e.g., distilled
water) at a specific temperature (e.g., 25 °C), and its mass is weighed again (m2). The
volume of the pycnometer (V) can be calculated using the formula V = (m2 - m1) / p_water.

o Measurement: The pycnometer is emptied, dried, and filled with 2,4-Dimethylsulfolane at
the same temperature. Its mass is then weighed (m3).

o Calculation: The density of 2,4-Dimethylsulfolane (p_sample) is calculated using the
formula: p_sample = (m3-m1)/ V.

Determination of Boiling Point

The boiling point can be determined using a distillation apparatus.

o Apparatus Setup: A small quantity of 2,4-Dimethylsulfolane is placed in a distillation flask
with a few boiling chips. A thermometer is positioned so that the top of the bulb is level with
the side arm of the distillation flask.

e Heating: The flask is gently heated.

o Observation: The temperature is recorded when the liquid begins to boil and a steady stream
of distillate is collected. This temperature is the boiling point. For accuracy, the atmospheric
pressure should be recorded and the boiling point corrected to standard pressure if
necessary.

Determination of Melting Point

For a substance like 2,4-Dimethylsulfolane, which has a melting point below room
temperature, a cryostat or a low-temperature bath is required.

o Sample Preparation: A small sample of solidified 2,4-Dimethylsulfolane is placed in a
capillary tube.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a
cooling system.
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e Cooling and Observation: The sample is cooled until it solidifies completely. The temperature
is then slowly raised.

e Measurement: The temperature range from which the first drop of liquid appears to the point
at which the entire solid has melted is recorded as the melting range.

Synthesis Workflow

The most common method for the preparation of 2,4-Dimethylsulfolane is through the
catalytic hydrogenation of 2,4-dimethyl-3-sulfolene.[3][5] This process involves the addition of
hydrogen across the double bond of the sulfolene ring to yield the saturated sulfolane.[5]

Reactants

2,4-Dimethyl-3-sulfolene Process Product

Yields

. Catalytic Hydrogenation 2,4-Dimethylsulfolane

Hydrogen (H2)

Click to download full resolution via product page

Caption: Synthesis of 2,4-Dimethylsulfolane via catalytic hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of 2,4-Dimethylsulfolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094816#physicochemical-properties-of-2-4-
dimethylsulfolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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